Ochratoxin B-d5
Ochratoxin B-d5
Brand Name:
Vulcanchem
CAS No.:
1356353-91-7
VCID:
VC0117658
InChI:
InChI=1S/C20H19NO6/c1-11-9-13-7-8-14(17(22)16(13)20(26)27-11)18(23)21-15(19(24)25)10-12-5-3-2-4-6-12/h2-8,11,15,22H,9-10H2,1H3,(H,21,23)(H,24,25)/t11-,15+/m1/s1/i2D,3D,4D,5D,6D
SMILES:
CC1CC2=C(C(=C(C=C2)C(=O)NC(CC3=CC=CC=C3)C(=O)O)O)C(=O)O1
Molecular Formula:
C20H19NO6
Molecular Weight:
374.404
Ochratoxin B-d5
CAS No.: 1356353-91-7
Reference Standards
VCID: VC0117658
Molecular Formula: C20H19NO6
Molecular Weight: 374.404
| CAS No. | 1356353-91-7 |
|---|---|
| Product Name | Ochratoxin B-d5 |
| Molecular Formula | C20H19NO6 |
| Molecular Weight | 374.404 |
| IUPAC Name | (2S)-2-[[(3R)-8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carbonyl]amino]-3-(2,3,4,5,6-pentadeuteriophenyl)propanoic acid |
| Standard InChI | InChI=1S/C20H19NO6/c1-11-9-13-7-8-14(17(22)16(13)20(26)27-11)18(23)21-15(19(24)25)10-12-5-3-2-4-6-12/h2-8,11,15,22H,9-10H2,1H3,(H,21,23)(H,24,25)/t11-,15+/m1/s1/i2D,3D,4D,5D,6D |
| Standard InChIKey | DAEYIVCTQUFNTM-LUJPRUGASA-N |
| SMILES | CC1CC2=C(C(=C(C=C2)C(=O)NC(CC3=CC=CC=C3)C(=O)O)O)C(=O)O1 |
| Synonyms | N-[[(3R)-3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-yl]carbonyl]-L-(phenyl-d5)alanine; N-[(8-Hydroxy-3-methyl-1-oxo-7-isochromanyl)carbonyl]-3-_x000B_(phenyl-d5)-L-alanine; (R)-N-[(3,4-Dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-_x000B_benzopyran-7-yl)carb |
| Last Modified | Aug 20 2021 |
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